![molecular formula C20H17BrClN3O3S B2634899 methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate CAS No. 1207020-75-4](/img/structure/B2634899.png)
methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate is a useful research compound. Its molecular formula is C20H17BrClN3O3S and its molecular weight is 494.79. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity
Methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate has been utilized in the synthesis of various compounds with antimicrobial properties. For instance, Desai et al. (2001) synthesized compounds that showed in vitro inhibitory activity against microbes such as E. coli, S. aureus, and Salmonella typhi para A. Similarly, Güzeldemirci and Küçükbasmacı (2010) synthesized compounds starting from a similar chemical structure, which exhibited promising antibacterial and antifungal activities. These compounds were also evaluated for their antituberculosis activity against Mycobacterium tuberculosis H37Rv, revealing some compounds with potent antimicrobial activities (Desai, Dave, Shah, & Vyas, 2001; Güzeldemirci & Küçükbasmacı, 2010).
Synthesis of Novel Compounds
The chemical under discussion has been used as a precursor in the synthesis of various novel compounds with potential pharmaceutical applications. Liu (2013) synthesized novel imidazo[1,2-a]pyrimidine compounds starting from a similar chemical structure, indicating the versatility of this compound in synthetic chemistry. Moreover, Ducheng (2012) synthesized products like 4-bromo-2-(5,6-dinitro-1H-benzo[d]imidazol-2-yl)phenol by reacting similar compounds under different conditions, showing the compound's utility in producing a range of chemical entities (Liu, 2013; Ducheng, 2012).
Antimicrobial Evaluation
The compound and its derivatives have been extensively evaluated for antimicrobial properties. Moorthy, Ekambaram, and Perumal (2014) designed and synthesized derivatives containing substituted imidazoles and evaluated their antibacterial and antifungal activities, demonstrating the compound's relevance in developing antimicrobial agents (Moorthy, Ekambaram, & Perumal, 2014).
properties
IUPAC Name |
methyl 2-[5-(4-bromophenyl)-2-[2-(3-chloroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrClN3O3S/c1-28-19(27)11-25-17(13-5-7-14(21)8-6-13)10-23-20(25)29-12-18(26)24-16-4-2-3-15(22)9-16/h2-10H,11-12H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEKATSWXWHTQEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(5-(4-bromophenyl)-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.